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Compound of Interest

Compound Name: (E)-Metominostrobin

Cat. No.: B1676514 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(E)-Metominostrobin is a synthetic strobilurin fungicide belonging to the quinone outside

inhibitor (QoI) group.[1] Its primary mode of action is the inhibition of mitochondrial respiration

in fungi by binding to the Qo site of the cytochrome bc1 complex (Complex III) in the electron

transport chain.[2] This disruption of ATP production ultimately leads to fungal cell death. These

application notes provide detailed protocols for the in vitro evaluation of the antifungal activity

of (E)-Metominostrobin.

Mechanism of Action: Inhibition of Cytochrome bc1
Complex
(E)-Metominostrobin, like other strobilurin fungicides, targets the cytochrome bc1 complex in

the inner mitochondrial membrane. It specifically binds to the Quinone 'outside' (Qo) site,

blocking the transfer of electrons from ubiquinol to cytochrome c1. This inhibition halts the

mitochondrial respiratory chain, preventing the generation of ATP, which is essential for cellular

processes. The result is the cessation of fungal growth and, ultimately, cell death.
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Mycelial Growth Inhibition Assay Workflow

Prepare (E)-Metominostrobin stock solution in DMSO

Prepare serial dilutions of the stock solution

Add dilutions to molten Potato Dextrose Agar (PDA)

Pour amended PDA into Petri dishes

Inoculate center of plates with fungal mycelial plugs

Incubate at 25-28°C in the dark

Measure colony diameter at regular intervals

Calculate percentage of mycelial growth inhibition (MGI)

Determine EC50 value
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Spore Germination Inhibition Assay Workflow

Prepare fungal spore suspension (1x10^6 spores/mL)

Mix spore suspension with fungicide dilutions in microtiter plate wells

Prepare serial dilutions of (E)-Metominostrobin

Incubate at 25-28°C in a humid chamber

Observe under a microscope after a defined incubation period

Count germinated and non-germinated spores (≥100 spores/replicate)

Calculate percentage of spore germination inhibition

Determine EC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1676514?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676514?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Metominostrobin (Ref: SSF 126) [sitem.herts.ac.uk]

2. (2E)-2-methoxyimino-N-methyl-2-(2-phenoxyphenyl)acetamide | C16H16N2O3 | CID
5483872 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Antifungal
Bioassay of (E)-Metominostrobin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676514#protocol-for-in-vitro-antifungal-bioassay-of-
e-metominostrobin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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